3-Methoxy-3'-nitro-1,1'-biphenyl
Overview
Description
3-Methoxy-3’-nitro-1,1’-biphenyl is a chemical compound with the molecular formula C13H11NO3 . It is used as a reagent for the preparation of pyrazolone derivatives, which are useful in thrombocytopenia treatment .
Synthesis Analysis
The synthesis of 3-Methoxy-3’-nitro-1,1’-biphenyl involves various chemical reactions. For instance, it can be synthesized by reacting aryl bromide or aryl iodide with boronic acid in dimethoxyethane . The reaction mixture is refluxed overnight under a nitrogen atmosphere .Molecular Structure Analysis
The molecular structure of 3-Methoxy-3’-nitro-1,1’-biphenyl consists of 13 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . Its exact mass is 229.07400 .Chemical Reactions Analysis
The chemical reactions of 3-Methoxy-3’-nitro-1,1’-biphenyl are similar to those of benzene, as they both undergo electrophilic substitution reactions .Scientific Research Applications
3-Methoxy-3’-nitro-1,1’-biphenyl: A Comprehensive Analysis of Scientific Research Applications:
Pharmaceutical Research
3-Methoxy-3’-nitro-1,1’-biphenyl is used as a reagent in the synthesis of pyrazolone derivatives . These derivatives have shown potential in the treatment of thrombocytopenia , a condition characterized by abnormally low levels of platelets in the blood .
Safety and Hazards
properties
IUPAC Name |
1-(3-methoxyphenyl)-3-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c1-17-13-7-3-5-11(9-13)10-4-2-6-12(8-10)14(15)16/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPDMCFOTCDUKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00563968 |
Source
|
| Record name | 3-Methoxy-3'-nitro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00563968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-3'-nitro-1,1'-biphenyl | |
CAS RN |
128923-93-3 |
Source
|
| Record name | 3-Methoxy-3'-nitro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00563968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis[bis(4-methylphenyl)phosphine]](/img/structure/B151349.png)
